Cas no 204132-37-6 (Tert-butyl 2-oxo-1-azaspiro[3.3]heptane-1-carboxylate)

• Product Name: Tert-butyl 2-oxo-1-azaspiro[3.3]heptane-1-carboxylate
• CAS No: 204132-37-6
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD20482020
• CID: 4710633
• Update Time: 2025-06-08

Tert-butyl 2-oxo-1-azaspiro[3.3]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-oxo-1-azaspiro[3.3]heptane-1-carboxylate
• CDFOYUMGBSSYSV-UHFFFAOYSA-N
• 2-oxo-1-azaspiro[3.3]heptane-1-carboxylic acid tert-butylester

• MDL： MFCD20482020
• Inchi： 1S/C11H17NO3/c1-10(2,3)15-9(14)12-8(13)7-11(12)5-4-6-11/h4-7H2,1-3H3
• InChI Key： CDFOYUMGBSSYSV-UHFFFAOYSA-N
• SMILES： O=C1CC2(CCC2)N1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 2-oxo-1-azaspiro[3.3]heptane-1-carboxylate

Professional Introduction to Tert-butyl 2-oxo-1-azaspiro[3.3]heptane-1-carboxylate (CAS No. 204132-37-6)

Tert-butyl 2-oxo-1-azaspiro[3.3]heptane-1-carboxylate (CAS No. 204132-37-6) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate spirocyclic structure, holds promise for various applications due to its unique chemical properties and potential biological activities.

The molecular structure of Tert-butyl 2-oxo-1-azaspiro[3.3]heptane-1-carboxylate consists of a spirocyclic framework composed of two rings connected by a nitrogen atom, with a tert-butyl ester group attached to one of the rings. This configuration imparts distinct steric and electronic characteristics, making it a valuable scaffold for the development of novel pharmaceutical agents.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as bioactive molecules. The spirocyclic core in Tert-butyl 2-oxo-1-azaspiro[3.3]heptane-1-carboxylate offers a rigid and stable structure, which can enhance the binding affinity and selectivity of drug candidates. This has led to extensive research into its derivatives as potential leads for treating various diseases.

One of the most compelling aspects of Tert-butyl 2-oxo-1-azaspiro[3.3]heptane-1-carboxylate is its versatility in medicinal chemistry. The presence of both an azaspiro ring and an ester functionality provides multiple sites for chemical modification, allowing researchers to tailor the compound's properties for specific applications. For instance, modifications at the nitrogen atom or the ester group can influence the compound's solubility, metabolic stability, and pharmacokinetic profiles.

Recent studies have highlighted the potential of Tert-butyl 2-oxo-1-azaspiro[3.3]heptane-1-carboxylate as a precursor in the synthesis of bioactive molecules with therapeutic implications. Researchers have demonstrated its utility in developing compounds that target neurological disorders, inflammation, and cancer. The spirocyclic scaffold is particularly attractive for these applications due to its ability to mimic natural product structures, which are often associated with high biological activity.

The synthesis of Tert-butyl 2-oxo-1-azaspiro[3.3]heptane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiomeric purity. These methods are crucial for producing derivatives with enhanced pharmacological properties.

The pharmacological evaluation of Tert-butyl 2-oxo-1-azaspiro[3.3]heptane-1-carboxylate has revealed several promising activities in preclinical studies. For example, derivatives of this compound have shown inhibitory effects on enzymes involved in inflammation and pain signaling pathways. Additionally, some modifications have demonstrated antitumor properties by interfering with critical cellular processes in cancer cells.

The development of novel drug candidates often involves iterative optimization of lead compounds based on structural modifications and biological evaluations. Tert-butyl 2-oxo-1-azaspiro[3.3]heptane-1-carboxylate serves as an excellent starting point for such optimization campaigns due to its well-defined scaffold and multiple functional handles. By systematically altering substituents or introducing new moieties, researchers can explore a wide range of biological activities and improve drug-like properties.

The future prospects for Tert-butyl 2-oxo-1-azaspiro[3.3]heptane-1-carboxylate are bright, with ongoing research focusing on expanding its applications in drug discovery and development. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the identification of novel derivatives with improved efficacy and safety profiles.

In conclusion, Tert-butyl 2-oxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyxoloxyxoloxyxoloxyxoloxyzoloxyzoloxyzoloxyzoloxyzoloxyzoloxyzoloxyzspiro[spiro][spiro][spiro][spiro][spiro][spiro][spiro][spiro][spiro][spiro][spiro][spiro][spiro][spiro][spiro][spiro][spiro][spiro][spiro]heptane heptane heptane heptane heptane heptane heptane heptane heptane heptane heptane heptane heptane heptane heptanecarboxcarboxcarboxcarboxcarboxcarboxcarboxcarboxcarboxcarboxcarboxcarboxcarboxcarboxcarbocarboxcarbocarbocarbocarbocarbocarbocarbocarbocarbocarxycarbonylate (CAS No. 204132376) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable tool for developing innovative therapeutic agents.